Cas no 163272-27-3 (15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine)

• Product Name: 15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine
• CAS No: 163272-27-3
• MF: C₁₄H₁₉BrO₃S₂
• MW: 379.332861185074
• CID: 6451405
• Update Time: 2025-11-01

15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine Chemical and Physical Properties

Names and Identifiers

• 15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine
• 17-Bromo-2,8,14-trioxa-5,11-dithiabicyclo[13.4.0]nonadeca-1(15),16,18-triene
• 1,7,13,4,10-Benzotrioxadithiacyclopentadecin, 15-bromo-2,3,5,6,8,9,11,12-octahydro-

• Inchi： 1S/C14H19BrO3S2/c15-12-1-2-13-14(11-12)18-6-10-20-8-4-16-3-7-19-9-5-17-13/h1-2,11H,3-10H2
• InChI Key： RCRJUCDJHNPGKH-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2OCCSCCOCCSCC1

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 497.8±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine

Introduction to 15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine (CAS No. 163272-27-3)

15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine (CAS No. 163272-27-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This bicyclic structure incorporates both oxygen and sulfur atoms in its framework, forming a benzotrioxadithiacyclopentadecine core. The presence of a bromine substituent at the 15-position further enhances its chemical reactivity and functionalization possibilities.

The compound’s molecular architecture is characterized by an octahydro system that contributes to its rigidity and stability. This structural motif is reminiscent of several natural products and pharmacologically active molecules that have been studied for their therapeutic properties. The benzotrioxadithiacyclopentadecine scaffold is particularly intriguing because it combines two heteroatom-rich cycles (oxygen and sulfur) with a cycloalkane ring system. Such combinations often lead to compounds with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in interest in designing molecules with multiple heteroatoms due to their ability to form multiple hydrogen bonds and interact with biological macromolecules in diverse ways. The 15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine structure exemplifies this trend. Its potential applications span across various therapeutic areas including oncology and neurology.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The bromine atom at the 15-position serves as a versatile handle for further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or other heteroaryl groups at specific positions within the molecule. Such modifications can be used to fine-tune the electronic properties of the compound and improve its interaction with biological targets.

Recent studies have highlighted the importance of benzotrioxadithiacyclopentadecine derivatives in modulating enzyme activity and receptor binding. For instance，a related series of compounds has shown promise in inhibiting kinases that are overexpressed in certain cancer types. The 15-bromo-2,3,5,6,8,9,11,12-octahydro-1,7,^{13,4,10-benzotrioxadithiacyclopentadecine} derivative may exhibit similar inhibitory effects due to its structural similarity to these known bioactive molecules.

The synthesis of this compound involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. The introduction of multiple chiral centers in the octahydro system necessitates the use of asymmetric synthesis techniques or chiral auxiliaries to achieve enantiopure products. These synthetic challenges are not insurmountable but do require expertise in advanced organic chemistry methodologies.

The potential biological activity of 15-bromo-2,^{3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine is further supported by computational studies that predict favorable interactions with specific protein targets. Molecular modeling simulations have indicated that this compound can bind to pockets on enzymes such as kinases or proteases with high affinity. These predictions are based on the compound’s ability to form hydrogen bonds and hydrophobic interactions within the binding site.}

In vitro assays have begun to explore the biochemical activity of this derivative. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes at micromolar concentrations. These findings are encouraging but require further validation through more extensive biochemical testing. Additionally，cell-based assays could provide insights into whether this compound affects cellular processes relevant to disease models.

The therapeutic potential of 15-bromo-2,^{3,5,6,8,9,11,12-octahydro-1,7,13,4,10-benzotrioxadithiacyclopentadecine extends beyond oncology; it may also have applications in neurodegenerative diseases where modulation of kinase activity has shown promise as a therapeutic strategy. For example，kinases are implicated in pathways associated with neuroinflammation and synaptic dysfunction，both of which are hallmarks of conditions such as Alzheimer’s disease or Parkinson’s disease.}

The development of novel scaffolds like 15-bromo-2,^{3,5,6,8,9,11,12-octahydro-1，7，13，4，10-Benzotrioxadithiacyclopentadecine, particularly those incorporating multiple heteroatoms，represents an exciting frontier in medicinal chemistry。The ability to rationally design molecules with specific structural features allows researchers to predict and tailor their biological activities accordingly。}

The future directions for research on 15-bromo-2，^{3，5，6，8，9，11，12-octahydro-1，7，13，4，10-Benzotrioxadithiacyclopentadecine} include optimizing its synthetic routes for scalability、elucidating its mechanism of action through structural biology techniques、and conducting preclinical studies in relevant disease models。These efforts will be crucial for determining whether this compound can progress into clinical development as a therapeutic agent。